![molecular formula C7H6NaO4S+ B046856 Sodium 3-formylbenzenesulfonate CAS No. 5330-48-3](/img/structure/B46856.png)
Sodium 3-formylbenzenesulfonate
Overview
Description
Scientific Research Applications
Synthesis of Water-Soluble Polymers
Sodium 3-formylbenzenesulfonate is utilized in the synthesis of water-soluble polymers with narrow-band-gap. These polymers are designed to contain reactive groups that can undergo addition-condensation reactions, such as with pyrrole (Pyr) and terephthalaldehydic acid (TPA), leading to materials with potential applications in electronics and photonics .
Food Science: Sodium Reduction in Foods
In food science, Sodium 3-formylbenzenesulfonate can be involved in the creation of “hollow salt” structures. These structures are designed to enhance the taste perception of sodium, allowing for reduced sodium content in foods without compromising taste, which is crucial for addressing health issues related to high sodium intake .
Cathode Material for Sodium-Ion Batteries
The compound is a candidate for creating cathode materials in sodium-ion batteries. Its structural properties could potentially improve the ion conductivity and stability of the batteries, which are essential for developing more efficient and cost-effective energy storage systems .
Silicone Surfactant Synthesis
Sodium 3-formylbenzenesulfonate may be used in the synthesis of small-molecule silicone surfactants. These surfactants are known for their superior properties like wettability, ductility, and permeability, and find applications in various industries including cosmetics, pharmaceuticals, and agriculture .
Safety and Hazards
Sodium 3-formylbenzenesulfonate may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash with plenty of water .
properties
IUPAC Name |
sodium;3-formylbenzenesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O4S.Na/c8-5-6-2-1-3-7(4-6)12(9,10)11;/h1-5H,(H,9,10,11);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFIUOLGCFDPAKN-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)[O-])C=O.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NaO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 3-formylbenzenesulfonate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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